(4-(5-phenyl-6H-1,3,4-thiadiazin-2-yl)piperazin-1-yl)(pyrazin-2-yl)methanone hydrochloride

• IUPAC Name: [4-(5-phenyl-6H-1,3,4-thiadiazin-2-yl)piperazin-1-yl]-pyrazin-2-ylmethanone;hydrochloride
• InChI: InChI=1S/C18H18N6OS.ClH/c25-17(15-12-19-6-7-20-15)23-8-10-24(11-9-23)18-22-21-16(13-26-18)14-4-2-1-3-5-14;/h1-7,12H,8-11,13H2;1H
• InChI Key: VSRMJKVHYKWGMN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NN=C(CS2)C3=CC=CC=C3)C(=O)C4=NC=CN=C4.Cl
• Molecular Formula: C18H19ClN6OS
• Molecular Weight: 402.9 g/mol

Description

The compound is a complex organic molecule that contains several functional groups including a phenyl group, a thiadiazine ring, a piperazine ring, and a pyrazine ring. These functional groups suggest that the compound could have interesting chemical and physical properties.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The exact structure would depend on the specific arrangement and connectivity of these groups.

Physical And Chemical Properties Analysis

Some general properties can be inferred from the compound’s structure. For example, the presence of multiple ring structures likely makes the compound relatively stable and rigid. The compound is likely to be solid at room temperature.

Scientific Research Applications

Drug Discovery

This compound can be utilized in drug discovery. The nature of substituent on the C-5 phenyl ring of 1,3,4-thiadiazoles is important for their cytotoxic activity, which suggests that this compound could be used in the development of new drugs.

Cytotoxic Studies

The compound could be used in cytotoxic studies. Its potential cytotoxic activity could make it useful in studying cell death and related processes.

Therapeutic Potential

The compound could have therapeutic potential. Its unique structure and properties could make it a candidate for the development of new therapies.

Structure-Activity Relationship Studies

This compound could be used in structure-activity relationship studies. These studies could provide insights into how the compound’s structure influences its activity.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if this compound is intended to be used as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Future Directions

The future research directions would depend on the intended use of this compound. If it’s being studied for potential use as a drug, future research could involve testing its efficacy and safety in preclinical and clinical trials.